![molecular formula C16H13N3O3S2 B2581205 2-(ethylthio)-N-(6-nitrobenzo[d]thiazol-2-yl)benzamide CAS No. 663187-67-5](/img/structure/B2581205.png)
2-(ethylthio)-N-(6-nitrobenzo[d]thiazol-2-yl)benzamide
Overview
Description
2-(ethylthio)-N-(6-nitrobenzo[d]thiazol-2-yl)benzamide, also known as GNE-493, is a small molecule inhibitor that has been extensively studied for its potential use in cancer treatment. This compound belongs to the family of benzamide derivatives and has shown promising results in preclinical studies.
Scientific Research Applications
Therapeutic Potential and Applications
Benzothiazoles have been identified as versatile heterocyclic compounds with extensive pharmaceutical applications. They possess a broad spectrum of biological activities, including antimicrobial, analgesic, anti-inflammatory, and antidiabetic properties. Importantly, the 2-arylbenzothiazoles have been recognized for their potential as antitumor agents. This class of compounds has attracted significant interest in drug discovery due to their structural simplicity and ease of synthesis, which enables the development of chemical libraries aimed at discovering new chemical entities for the market (Kamal, Hussaini, & Mohammed, 2015).
Synthetic and Biological Importance
Further, the synthetic methodologies for creating (thio)ureabenzothiazoles (TBTs and UBTs), which enhance physicochemical and biological properties, underscore the importance of benzothiazoles in medicinal chemistry. Compounds like Frentizole, a UBT derivative, are used for treating rheumatoid arthritis and systemic lupus erythematosus, demonstrating the pharmacological significance of benzothiazole derivatives. The review covering synthetic approaches and biological activities of these compounds reflects ongoing interest in utilizing benzothiazole structures for therapeutic applications (Rosales-Hernández et al., 2022).
Antioxidant and Anti-inflammatory Agents
Research has also focused on the development of benzothiazole derivatives as potential antioxidant and anti-inflammatory agents. This includes the synthesis of benzofused thiazole derivatives and their evaluation for in vitro antioxidant and anti-inflammatory activities. Such studies are crucial for identifying new therapeutic agents that can address various health conditions through their antioxidant and anti-inflammatory properties (Raut et al., 2020).
Mechanism of Action
Target of Action
Compounds with similar structures have been shown to inhibit hiv-1 reverse transcriptase (rt), a key enzyme in the replication of hiv-1 .
Mode of Action
Similar compounds have been shown to inhibit hiv-1 rt through uncompetitive inhibition , suggesting that 2-(ethylthio)-N-(6-nitrobenzo[d]thiazol-2-yl)benzamide may have a similar mode of action.
Result of Action
Similar compounds have been shown to inhibit the replication of hiv-1 , suggesting that this compound may have a similar effect.
properties
IUPAC Name |
2-ethylsulfanyl-N-(6-nitro-1,3-benzothiazol-2-yl)benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13N3O3S2/c1-2-23-13-6-4-3-5-11(13)15(20)18-16-17-12-8-7-10(19(21)22)9-14(12)24-16/h3-9H,2H2,1H3,(H,17,18,20) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZVOBZJIQWRTRLJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCSC1=CC=CC=C1C(=O)NC2=NC3=C(S2)C=C(C=C3)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13N3O3S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-[2-amino-3-(methoxycarbonyl)-1H-pyrrolo[2,3-b]quinoxalin-1-yl]benzoic acid](/img/structure/B2581128.png)
![7-[(4-Chlorophenyl)methyl]-3-methyl-8-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]purine-2,6-dione](/img/structure/B2581130.png)
![2-((4-chlorobenzyl)thio)-3,7-diphenyl-3H-pyrrolo[3,2-d]pyrimidin-4(5H)-one](/img/structure/B2581133.png)
![(1R,2S,3R,4S)-3-Amino-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid;hydrochloride](/img/structure/B2581143.png)
